Cas no 1807269-77-7 (Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate
• CAS No: 1807269-77-7
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4945335
• Update Time: 2025-09-18

Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12ClNO3/c1-2-17-11(16)5-10-8(6-14)3-4-9(7-15)12(10)13/h3-4,15H,2,5,7H2,1H3
• InChI Key： JNIHJDSUQUJEEZ-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=CC=C(C#N)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate

Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate: A Comprehensive Overview

Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate, identified by the CAS number 1807269-77-7, is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a chlorine atom, a cyano group, and a hydroxymethyl group attached to a phenyl ring, makes it highly versatile and reactive. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties.

The synthesis of Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the hydroxymethyl group is often achieved through nucleophilic substitution reactions, while the cyano and chlorine substituents are introduced via electrophilic aromatic substitution or other specialized techniques. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have explored various catalysts and solvents to optimize the synthesis process, making it more efficient and environmentally friendly.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. Recent studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that derivatives of Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate could be developed into novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs. Additionally, its cyano group provides a platform for further functionalization, enabling the creation of compounds with diverse biological activities.

In the field of agrochemicals, this compound has shown potential as a precursor for herbicides and fungicides. Its hydroxymethyl group contributes to its ability to interact with biological membranes, enhancing its bioavailability and efficacy. Recent research has focused on modifying the substituents on the phenyl ring to improve stability under environmental conditions while maintaining its bioactivity. These efforts have led to the development of several promising candidates that are currently undergoing preclinical testing.

The structural versatility of Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate also makes it an attractive candidate for materials science applications. For instance, its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor technology. Researchers have reported that derivatives of this compound can act as highly selective sensors for heavy metal ions such as lead and mercury, offering a potential solution to environmental contamination issues.

From a chemical standpoint, the compound's reactivity is influenced by the electronic effects of its substituents. The chlorine atom exerts an electron-withdrawing effect, which enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack. Conversely, the cyano group also acts as an electron-withdrawing group but through resonance effects. This combination creates a highly activated aromatic system that can participate in various types of reactions, including nucleophilic aromatic substitution and coupling reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate. Quantum mechanical calculations have revealed that the hydroxymethyl group plays a critical role in stabilizing transition states during certain reactions, thereby influencing reaction pathways. These findings have been instrumental in designing more efficient synthetic routes and predicting the behavior of related compounds.

In conclusion, Ethyl 2-chloro-6-cyano-3-(hydroxymethyl)phenylacetate is a multifaceted compound with significant potential across multiple disciplines. Its unique combination of functional groups enables it to serve as an intermediate in drug discovery, agrochemical development, and materials science applications. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in advancing modern chemistry.